molecular formula C6H7F3N2O B3339919 [1-(2,2,2-trifluoroethyl)-1H-imidazol-2-yl]methanol CAS No. 135206-92-7

[1-(2,2,2-trifluoroethyl)-1H-imidazol-2-yl]methanol

Cat. No. B3339919
M. Wt: 180.13 g/mol
InChI Key: WPMIPIPCGHAJNZ-UHFFFAOYSA-N
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Patent
US07262185B2

Procedure details

To 2-hydroxymethyl-1-(2,2,2-trifluoroethyl)imidazole (1.40 g) was added thionyl chloride (14 ml), and the mixture was heated for 30 minutes under nitrogen atmosphere at 90° C. The mixture was allowed to be at room temperature, the solvent was distilled off under reduced pressure and the obtained solid was washed with ethyl acetate, to give 2-chloromethyl-1-(2,2,2-trifluoroethyl)imidazole hydrochloride (1.63 g) as brown crystals.
Quantity
1.4 g
Type
reactant
Reaction Step One
Quantity
14 mL
Type
reactant
Reaction Step One

Identifiers

REACTION_CXSMILES
O[CH2:2][C:3]1[N:4]([CH2:8][C:9]([F:12])([F:11])[F:10])[CH:5]=[CH:6][N:7]=1.S(Cl)([Cl:15])=O>>[ClH:15].[Cl:15][CH2:2][C:3]1[N:4]([CH2:8][C:9]([F:12])([F:11])[F:10])[CH:5]=[CH:6][N:7]=1 |f:2.3|

Inputs

Step One
Name
Quantity
1.4 g
Type
reactant
Smiles
OCC=1N(C=CN1)CC(F)(F)F
Name
Quantity
14 mL
Type
reactant
Smiles
S(=O)(Cl)Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
90 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
to be at room temperature
DISTILLATION
Type
DISTILLATION
Details
the solvent was distilled off under reduced pressure
WASH
Type
WASH
Details
the obtained solid was washed with ethyl acetate

Outcomes

Product
Name
Type
product
Smiles
Cl.ClCC=1N(C=CN1)CC(F)(F)F
Measurements
Type Value Analysis
AMOUNT: MASS 1.63 g

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.